Unii-Y37441obl1

• Molecular Formula: C11H18N5O13P3S
• Molecular Weight: 553.28 g/mol
• IUPAC Name: [[(2S,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• InChI: InChI=1S/C11H18N5O13P3S/c1-33-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21)/t4-,6+,7+,10+/m0/s1
• InChI Key: XNOBOKJVOTYSJV-HGOUYRHRSA-N
• Isomeric SMILES: CSC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Canonical SMILES: CSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Synonyms: 2-MeSATP; 2-methyl-thio-ATP; 2-methylthio-adenosine 5'-triphosphate; 2-methylthio-adenosine-5'-triphosphate; 2-methylthio-ATP; 2-methylthioadenosine 5'-triphosphate; 2MeSATP; MeSATP cpd

Description

Based on contextual analysis of related compounds (e.g., CAS 20358-01-4 and 1046861-20-4), it may belong to the heterocyclic or organoboron class. Key properties inferred from analogous compounds include:

• Molecular features: Likely a chlorinated or substituted aromatic system (e.g., benzothiazole or boronic acid derivatives).
• Pharmacological profile: Potential cytochrome P450 (CYP) inhibition, blood-brain barrier (BBB) permeability, and moderate solubility .
• Applications: Possibly used in medicinal chemistry for enzyme inhibition or as a synthetic intermediate in drug development .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structurally and functionally related compounds, including 5,7-dichlorobenzo[d]thiazol-2-amine (CAS 20358-01-4) and (3-bromo-5-chlorophenyl)boronic acid (CAS 1046861-20-4).

Table 1: Structural and Physicochemical Properties

Property	UNII-Y37441OBL1 (Inferred)	5,7-Dichlorobenzo[d]thiazol-2-amine	(3-Bromo-5-chlorophenyl)boronic acid
Molecular Formula	C₇H₅ClN₂S (hypothesized)	C₇H₅ClN₂S	C₆H₅BBrClO₂
Molecular Weight	~184.65	184.65	235.27
LogP (Octanol-Water)	1.78–3.07 (predicted)	1.78–3.07	0.61–2.15
Solubility	0.1 mg/mL	0.1 mg/mL	0.24 mg/mL
BBB Permeability	Yes	Yes	Yes
CYP Inhibition	CYP1A2, CYP2C19	CYP1A2, CYP2C19	None

Key Differences :

Structural Backbone :

• 5,7-Dichlorobenzo[d]thiazol-2-amine features a benzothiazole core with chlorine substituents, making it a potent enzyme inhibitor .
• (3-Bromo-5-chlorophenyl)boronic acid contains a boronic acid group, enabling Suzuki-Miyaura cross-coupling reactions in synthetic chemistry .

Pharmacological Activity :

• The benzothiazole derivative exhibits CYP1A2/CYP2C19 inhibition, suggesting utility in drug metabolism studies or as a lead compound for enzyme-targeted therapies .
• The boronic acid lacks CYP inhibition but may serve as a building block for bioconjugation or material science applications .

Synthetic Accessibility :

• Benzothiazole synthesis involves bromination and cyclization in acetic acid (59% yield) .
• Boronic acids require palladium-catalyzed cross-coupling, which demands specialized catalysts (e.g., Pd(dppf)Cl₂) and anhydrous conditions .